Cas no 126926-39-4 (N-ethyl-3-formylbenzamide)
N-ethyl-3-formylbenzamide structure
Product Name:N-ethyl-3-formylbenzamide
CAS No:126926-39-4
MF:C10H11NO2
MW:177.199842691422
CID:191950
PubChem ID:182773
Update Time:2025-04-19
N-ethyl-3-formylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- Benzamide,N-ethyl-3-formyl-
- N-ethyl-3-formylbenzamide
- AKOS015996499
- Z1068186398
- BFA92639
- EN300-1428811
- DTXSID00155342
- SCHEMBL6184692
- 126926-39-4
- Benzamide, N-ethyl-3-formyl-
-
- Inchi: 1S/C10H11NO2/c1-2-11-10(13)9-5-3-4-8(6-9)7-12/h3-7H,2H2,1H3,(H,11,13)
- InChI Key: YSRDIXULXFNNEI-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=C(C=O)C=1)NCC
Computed Properties
- Exact Mass: 177.07903
- Monoisotopic Mass: 177.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- Density: 1.121
- Boiling Point: 346.2°C at 760 mmHg
- Flash Point: 153.6°C
- Refractive Index: 1.562
- PSA: 46.17
N-ethyl-3-formylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1428811-50mg |
N-ethyl-3-formylbenzamide |
126926-39-4 | 95.0% | 50mg |
$84.0 | 2023-09-29 | |
| Enamine | EN300-1428811-100mg |
N-ethyl-3-formylbenzamide |
126926-39-4 | 95.0% | 100mg |
$124.0 | 2023-09-29 | |
| Enamine | EN300-1428811-250mg |
N-ethyl-3-formylbenzamide |
126926-39-4 | 95.0% | 250mg |
$178.0 | 2023-09-29 | |
| Enamine | EN300-1428811-500mg |
N-ethyl-3-formylbenzamide |
126926-39-4 | 95.0% | 500mg |
$331.0 | 2023-09-29 | |
| Enamine | EN300-1428811-1000mg |
N-ethyl-3-formylbenzamide |
126926-39-4 | 95.0% | 1000mg |
$442.0 | 2023-09-29 | |
| Enamine | EN300-1428811-2500mg |
N-ethyl-3-formylbenzamide |
126926-39-4 | 95.0% | 2500mg |
$867.0 | 2023-09-29 | |
| Enamine | EN300-1428811-5000mg |
N-ethyl-3-formylbenzamide |
126926-39-4 | 95.0% | 5000mg |
$1280.0 | 2023-09-29 | |
| Enamine | EN300-1428811-10000mg |
N-ethyl-3-formylbenzamide |
126926-39-4 | 95.0% | 10000mg |
$1900.0 | 2023-09-29 | |
| Enamine | EN300-1428811-0.05g |
N-ethyl-3-formylbenzamide |
126926-39-4 | 95% | 0.05g |
$84.0 | 2023-07-10 | |
| Enamine | EN300-1428811-0.1g |
N-ethyl-3-formylbenzamide |
126926-39-4 | 95% | 0.1g |
$124.0 | 2023-07-10 |
N-ethyl-3-formylbenzamide Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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